Cas no 2227840-60-8 (rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227840-60-8
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 6386042
• PubChem ID: 165710848
• Update Time: 2025-10-28

rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid
• 2227840-60-8
• EN300-1735976

• Inchi： 1S/C10H10O5/c11-4-1-7(12)9(8(13)2-4)5-3-6(5)10(14)15/h1-2,5-6,11-13H,3H2,(H,14,15)/t5-,6-/m1/s1
• InChI Key： HPJBPGIJHULPCK-PHDIDXHHSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C(=CC(=CC=1O)O)O)=O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98Ų

Additional information on rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(2,4,6-Trihydroxyphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2227840-60-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, including a cyclopropane ring and a trihydroxyphenyl group, which contribute to its distinctive chemical properties and reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as enantioselective catalysis and stereoselective cyclopropanation techniques. These methods have not only improved the yield and purity of the compound but also facilitated its application in diverse fields, including pharmacology, materials science, and biotechnology.

The structural integrity of rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid is further enhanced by the presence of multiple hydroxyl groups on the aromatic ring. These groups impart hydrophilic properties to the molecule, making it suitable for applications in drug delivery systems and bioactive agents. Recent studies have demonstrated its potential as a precursor for the development of novel anti-inflammatory and antioxidant agents.

In terms of biological activity, this compound has shown remarkable selectivity towards specific enzymes and receptors, making it a promising candidate for therapeutic interventions. For instance, research conducted at leading pharmaceutical institutions has highlighted its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that incorporates both traditional organic chemistry techniques and modern catalytic systems. The integration of these methods ensures high stereochemical control, which is critical for maintaining the compound's bioactivity and functionality.

From an environmental standpoint, the production of this compound adheres to stringent green chemistry principles. Researchers have developed eco-friendly reaction conditions that minimize waste generation and reduce energy consumption during synthesis. These advancements underscore the commitment to sustainable practices within the chemical industry.

In conclusion, rac-(1R,2R)-2-(2,4,6-trihydroxyphenyl)cyclopropane-1-carboxylic acid represents a significant milestone in modern organic chemistry. Its versatile structure and promising biological profile position it as a key player in future drug discovery efforts and material innovation.